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Compound of Interest

Compound Name: 2-Methoxyheptane

Cat. No.: B14605856

For researchers, scientists, and professionals in drug development, the selection of an
appropriate solvent is a critical decision that impacts reaction efficiency, purity, safety, and
overall project cost. This guide provides a comparative evaluation of 2-Methoxyheptane
against common solvents—heptane, toluene, and methyl tert-butyl ether (MTBE)—to assess its
potential as a cost-effective alternative.

While 2-Methoxyheptane is a lesser-known solvent, its unique properties suggest it could offer
advantages in specific applications. This analysis is based on publicly available data for the
physical and chemical properties of these solvents. A significant challenge in this evaluation is
the lack of readily available public pricing for 2-Methoxyheptane, a crucial factor for a
comprehensive cost-effectiveness analysis. Therefore, while we can compare the physical and
chemical characteristics, a direct cost comparison remains elusive without obtaining quotes
from chemical suppliers.

Comparative Analysis of Physical and Chemical
Properties

The selection of a solvent is often dictated by its physical and chemical properties. The
following tables summarize the key characteristics of 2-Methoxyheptane and its alternatives.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b14605856?utm_src=pdf-interest
https://www.benchchem.com/product/b14605856?utm_src=pdf-body
https://www.benchchem.com/product/b14605856?utm_src=pdf-body
https://www.benchchem.com/product/b14605856?utm_src=pdf-body
https://www.benchchem.com/product/b14605856?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14605856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

2-
Methyl tert-butyl
Property Methoxyheptan  Heptane Toluene
ether (MTBE)
e
Chemical
C8H180[1][2][3]  C7H16[4] C7H8[5] C5H120I6][7]
Formula
Molecular Weight
130.23[1][8][9] 100.21[10] 92.14 88.15[6][7]
(g/mol)
Boiling Point (°C)  Not Available 98.4[4][10] 110.6[11] 55.2[12]
Density (g/mL at )
Not Available 0.684[13] 0.867[11] 0.7404[12]
20°C)
Flash Point (°C) Not Available -4[10] 4.4 -28[6]
Vapor Pressure _
Not Available 40[14] 22[15] 204[6]

(mmHg at 20°C)

Note: Data for the boiling point, density, flash point, and vapor pressure of 2-Methoxyheptane

are not readily available in the public domain and would require experimental determination or

sourcing from a supplier's technical data sheet.

Cost Comparison

As previously mentioned, the price of 2-Methoxyheptane is not publicly listed. To perform a

true cost-effectiveness analysis, it is imperative to contact chemical suppliers for quotations.

The prices for the alternative solvents are subject to market fluctuations and purity grades. The

following table provides an estimated price range based on currently available data.

Solvent

Estimated Price (USD/kg)

2-Methoxyheptane

Not Publicly Available

Heptane

~ $1.20 - $3.00[16][17][18][19][20]

Toluene

~ $0.70 - $1.50[21][22][23][24][25]

Methyl tert-butyl ether (MTBE)

~ $0.74 - $1.60[26][27][28][29][30]

© 2025 BenchChem. All rights reserved.

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxyheptane
https://webbook.nist.gov/cgi/inchi/InChI=1S/C8H18O/c1-4-5-6-7-8(2)9-3/h8H,4-7H2,1-3H3
https://www.echemi.com/produce/pr220729307464-2-methoxyheptane.html
https://study.com/academy/lesson/heptane-structure-uses-formula.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4233905.htm
https://monumentchemical.com/uploads/files/TDS/MTBE_TDS.pdf?v=1635378633113
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-methyl-ether
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxyheptane
https://pubchem.ncbi.nlm.nih.gov/compound/2S_-2-methoxyheptane
https://pubchem.ncbi.nlm.nih.gov/compound/2R_-2-methoxyheptane
https://cameochemicals.noaa.gov/chris/HPT.pdf
https://monumentchemical.com/uploads/files/TDS/MTBE_TDS.pdf?v=1635378633113
https://pubchem.ncbi.nlm.nih.gov/compound/tert-Butyl-methyl-ether
https://study.com/academy/lesson/heptane-structure-uses-formula.html
https://cameochemicals.noaa.gov/chris/HPT.pdf
https://www.youtube.com/watch?v=jPimVcjKNpQ
https://www.atsdr.cdc.gov/toxprofiles/tp91-c4.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Heptane
https://www.youtube.com/watch?v=jPimVcjKNpQ
https://www.atsdr.cdc.gov/toxprofiles/tp91-c4.pdf
https://cameochemicals.noaa.gov/chris/HPT.pdf
https://monumentchemical.com/uploads/files/TDS/MTBE_TDS.pdf?v=1635378633113
https://macro.lsu.edu/howto/solvents/heptane.htm
https://web.stanford.edu/dept/EHS/cgi-bin/lcst/lcss/lcss84.html
https://monumentchemical.com/uploads/files/TDS/MTBE_TDS.pdf?v=1635378633113
https://www.benchchem.com/product/b14605856?utm_src=pdf-body
https://www.benchchem.com/product/b14605856?utm_src=pdf-body
https://www.tradeindia.com/manufacturers/heptane.html
https://www.woodpure.in/n-heptane-chemical-9840981.html
https://dir.indiamart.com/impcat/heptane.html
https://m.made-in-china.com/hot-china-products/China_N_Heptane_Price.html
https://www.exportersindia.com/indian-suppliers/heptane.htm
https://www.imarcgroup.com/toluene-pricing-report
https://businessanalytiq.com/procurementanalytics/index/toluene-price-index/
https://nexizo.ai/chemicals-category/toluene
https://dir.indiamart.com/impcat/toluene.html
https://www.pharmacompass.com/price/toluene
https://www.imarcgroup.com/methyl-tert-butyl-ether-pricing-report
https://www.indiamart.com/proddetail/methyl-tert-butyl-ether-12550066533.html
https://www.meruchem.com/methyl-tert-butyl-ether-hp--6852299.html
https://m.indiamart.com/impcat/methyl-tertiary-butyl-ether.html
https://www.tradeindia.com/manufacturers/methyl-tertiary-butyl-ether.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14605856?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

Disclaimer: The prices listed are estimates based on a snapshot of online listings and may vary
significantly based on supplier, purity, volume, and market conditions.

Experimental Protocol for Solvent Evaluation in a
Synthetic Chemistry Context

To empirically evaluate the performance of 2-Methoxyheptane as a solvent substitute, a
standardized experimental protocol is necessary. The following methodology outlines a general
workflow for comparing solvent efficacy in a typical organic reaction.

Objective: To compare the performance of 2-Methoxyheptane against a standard solvent (e.g.,
heptane, toluene, or MTBE) in a model chemical reaction.

Materials:

o Reactants and reagents for a well-characterized model reaction (e.g., a Suzuki coupling, a
Grignard reaction, or a simple extraction).

o 2-Methoxyheptane (analytical grade).
» Alternative solvent (analytical grade).
« Internal standard for quantitative analysis (e.g., dodecane).

o Standard laboratory glassware and equipment (round-bottom flasks, condensers, magnetic
stirrers, etc.).

¢ Analytical instrumentation (Gas Chromatography-Mass Spectrometry (GC-MS) or High-
Performance Liquid Chromatography (HPLC)).

Methodology:
o Reaction Setup:
o Set up two identical reaction flasks.

o To Flask A, add the reactants, reagents, and 2-Methoxyheptane.
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o To Flask B, add the reactants, reagents, and the alternative solvent.

o Ensure all other reaction parameters (temperature, stirring speed, reaction time) are
identical for both setups.

e Reaction Monitoring:

o At regular intervals, withdraw a small aliquot from each reaction mixture.

o Quench the reaction in the aliquot (e.g., by adding a specific reagent or cooling).

o Prepare the aliquot for analysis by adding a known amount of an internal standard.

o Quantitative Analysis:

o Analyze the prepared aliquots using GC-MS or HPLC.

o Quantify the consumption of starting materials and the formation of the desired product by
comparing the peak areas of the analytes to the internal standard.

e Work-up and Isolation:

o Upon completion of the reaction, perform an identical work-up procedure for both reaction
mixtures (e.g., extraction, washing, and drying).

o lIsolate the crude product and determine the yield for each solvent.

e Purity Analysis:

o Analyze the purity of the isolated products from both reactions using appropriate analytical
techniques (e.g., GC-MS, HPLC, Nuclear Magnetic Resonance (NMR) spectroscopy).

Data Presentation: The quantitative results from this experimental protocol should be
summarized in a table for easy comparison, as shown below.
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Parameter 2-Methoxyheptane Alternative Solvent

Reaction Time (h)

Product Yield (%)

Product Purity (%)

By-product Formation (%)

Visualizing the Evaluation Workflow

The logical flow of the experimental protocol can be visualized using the following diagram.
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Caption: Experimental workflow for comparing solvent performance.

Conclusion

The evaluation of 2-Methoxyheptane as a cost-effective solvent substitute is currently
hindered by the lack of public data on its pricing and some of its physical properties. However,
its chemical structure suggests it may offer a unique polarity and solubility profile that could be
advantageous in specific synthetic applications. To truly assess its viability, researchers and
drug development professionals are encouraged to obtain samples and pricing information
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from

chemical suppliers and conduct in-house performance evaluations using the standardized

protocol outlined in this guide. A direct comparison of reaction outcomes and a thorough cost

analysis will ultimately determine if 2-Methoxyheptane can be a valuable and economical

addition to the solvent toolbox.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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